2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 2-methoxy-5-[(4-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C15H15NO5S/c1-10-3-5-11(6-4-10)16-22(19,20)12-7-8-14(21-2)13(9-12)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key: CKSSSTJQWFGWBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)O
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid, also known as Meclofenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that belongs to the anthranilic acid derivative class. It is commonly used as a pain reliever and anti-inflammatory agent. Meclofenamic acid has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid acid works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. It does this by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. This compound acid selectively inhibits COX-2, which is responsible for the production of prostaglandins in response to inflammation.
Biochemical and Physiological Effects:
This compound acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have antitumor activity, as it inhibits the growth of cancer cells. This compound acid has been shown to have a favorable safety profile, with few side effects reported.

Advantages and Limitations for Lab Experiments

2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid acid has several advantages for lab experiments, including its ease of synthesis, low cost, and favorable safety profile. However, it also has some limitations, including its solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of 2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid acid. One area of research is the development of new formulations of this compound acid that can improve its solubility and bioavailability. Another area of research is the study of the mechanisms of action of this compound acid in cancer cells, with the goal of developing new cancer therapies. Additionally, the potential use of this compound acid in the treatment of other diseases, such as Alzheimer's disease, is an area of active research.

Synthesis Methods

2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid acid can be synthesized from 5-chloro-2-methoxybenzoic acid by reacting it with 4-methylsulfonylaniline in the presence of a base, such as sodium hydroxide. The reaction results in the formation of this compound. The synthesis method has been extensively studied and optimized to increase the yield and purity of the product.

Scientific Research Applications

2-methoxy-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. This compound acid has been studied for its potential use in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory diseases. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.